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Compound of Interest

Compound Name: DL-Syringaresinol

Cat. No.: B1682857 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DL-Syringaresinol, a prominent lignan found in various plant species, is a critical reference

standard in phytochemical analysis. Its well-defined chemical structure and stability make it an

ideal candidate for the qualitative and quantitative assessment of lignans and other related

phenolic compounds in complex plant extracts and pharmaceutical preparations. These

application notes provide detailed protocols for the use of DL-Syringaresinol as a standard in

High-Performance Liquid Chromatography (HPLC) analysis and as a reference in

phytochemical screening workflows. Furthermore, this document elucidates the role of

syringaresinol in modulating key signaling pathways, providing context for its potential

therapeutic applications.

Chemical Profile of DL-Syringaresinol
DL-Syringaresinol belongs to the furofuran class of lignans and is characterized by its dimeric

structure derived from sinapyl alcohol.
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Property Value

Chemical Formula C₂₂H₂₆O₈

Molecular Weight 418.44 g/mol

CAS Number 1177-14-6 (for DL-Syringaresinol)

Appearance White to off-white powder

Solubility
Soluble in methanol, ethanol, DMSO, and other

organic solvents.

Application 1: Quantitative Analysis by High-
Performance Liquid Chromatography (HPLC)
This protocol outlines a validated HPLC method for the quantification of syringaresinol in plant

extracts.

Instrumentation and Chromatographic Conditions
Parameter Specification

HPLC System Agilent 1260 Infinity II or equivalent

Column
Reversed-phase C18 column (e.g., 250 mm x

4.6 mm, 5 µm particle size)

Mobile Phase A: 0.1

To cite this document: BenchChem. [Application Notes and Protocols: DL-Syringaresinol as
a Standard for Phytochemical Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682857#dl-syringaresinol-as-a-standard-for-
phytochemical-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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